Cas no 2287310-62-5 (5-chloro-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287310-62-5
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• CID: 6126984
• PubChem ID: 165737510
• Update Time: 2025-06-15

5-chloro-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287310-62-5
• 5-chloro-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole
• EN300-6750181

• Inchi： 1S/C11H11ClFN3/c12-8-5-10-11(6-9(8)13)16(15-14-10)7-3-1-2-4-7/h5-7H,1-4H2
• InChI Key： RMDSBAVIRYNORT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=NN2C1CCCC1)F

Computed Properties

• Exact Mass: 239.0625532g/mol
• Monoisotopic Mass: 239.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-chloro-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole

Comprehensive Overview of 5-Chloro-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287310-62-5)

The compound 5-chloro-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287310-62-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzotriazole core and substituted halogen atoms, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

One of the key reasons for the growing interest in 5-chloro-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole is its role in the development of novel small-molecule inhibitors. The presence of both chloro and fluoro substituents enhances its reactivity and binding affinity, making it a candidate for targeting enzymes and receptors. Recent studies have explored its utility in cancer therapeutics, where it has shown promise in preclinical models. This aligns with the broader trend of precision medicine, a hot topic in modern healthcare.

From a synthetic chemistry perspective, the benzotriazole scaffold is highly versatile. The incorporation of a cyclopentyl group adds lipophilicity, which can improve membrane permeability—a critical factor in drug design. This property is particularly relevant given the current focus on blood-brain barrier penetration in central nervous system (CNS) drug development. Researchers are also investigating its potential in antiviral compounds, especially in the context of emerging infectious diseases.

The compound’s CAS No. 2287310-62-5 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry. Questions such as "What are the synthetic routes for 5-chloro-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole?" or "How does the fluoro substitution impact its bioactivity?" are common among chemists. These queries highlight the need for detailed technical data, which is often shared in peer-reviewed journals or patent filings.

Another area of interest is the compound’s stability and structure-activity relationship (SAR). The chloro and fluoro groups can influence electronic effects, potentially altering metabolic pathways. This is crucial for ADME (Absorption, Distribution, Metabolism, and Excretion) studies, a cornerstone of modern pharmacology. As the pharmaceutical industry shifts toward AI-driven drug discovery, computational models are increasingly used to predict the behavior of such molecules, further driving demand for high-quality experimental data.

In summary, 5-chloro-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287310-62-5) represents a compelling case study in the intersection of synthetic chemistry and drug development. Its multifaceted applications—from cancer research to CNS therapeutics—underscore its relevance in contemporary science. As research progresses, this compound is likely to remain a focal point for innovation in targeted therapies and beyond.